Cas no 76694-55-8 (Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester)
76694-55-8 structure
Product Name:Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester
CAS No:76694-55-8
MF:C6H8Cl2F2O2
MW:221.029327392578
CID:537386
PubChem ID:19801957
Update Time:2025-04-19
Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester
- ethyl 2,4-dichloro-4,4-difluorobutanoate
- ethyl 2,4-dichloro-4,4-difluorobutyrate
- 76694-55-8
- DTXSID00600084
- SCHEMBL9493851
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- Inchi: 1S/C6H8Cl2F2O2/c1-2-12-5(11)4(7)3-6(8,9)10/h4H,2-3H2,1H3
- InChI Key: ZMBUERBXZRYYQJ-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCC)CC(F)(F)Cl
Computed Properties
- Exact Mass: 219.9869412g/mol
- Monoisotopic Mass: 219.9869412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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